[(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-3-yl)methyl-methylamino]acetic acid
• InChI: InChI=1S/C16H24N2O2/c1-17(13-16(19)20)10-15-8-5-9-18(12-15)11-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-13H2,1H3,(H,19,20)
• InChI Key: LFCSFILASHJVNC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

[(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid is a nitrogen-containing heterocyclic compound featuring a piperidine core substituted with a benzyl group at the 1-position and a methylamino-acetic acid moiety at the 3-methyl position. The acetic acid moiety (-COOH) may facilitate metal ion binding, while the piperidine ring and benzyl group contribute to steric and electronic properties that influence reactivity and solubility .

Preparation Methods

Piperidine Core Formation

The synthesis begins with constructing the piperidine ring, typically via cyclization of δ-amino ketones or intramolecular reductive amination of 5-aminopentanal derivatives. A patented approach utilizes ethyl 3-oxopiperidine-4-carboxylate as a precursor, enabling regioselective functionalization at the 3-position. Catalytic hydrogenation under 50–100 psi H₂ pressure with Pd/C (5% w/w) achieves full conversion within 4–6 hours at 25–30°C.

Critical Parameters:

• Solvent system: Ethanol/water (4:1 v/v) enhances substrate solubility while minimizing side reactions

• Catalyst loading: 0.5–1.0 mol% Pd/C balances cost and reaction rate

Benzylation at the 1-Position

Introduction of the benzyl group employs nucleophilic aromatic substitution with benzyl chloride in toluene at reflux (110°C). Recent advancements utilize phase-transfer catalysis (PTC) with tetrabutylammonium bromide (TBAB, 0.1 eq), reducing reaction time from 48 to 12 hours while maintaining 92–95% yield.

Mechanistic Insight:
$\text{Piperidine} + \text{BnCl} \xrightarrow{\text{TBAB}} \text{1-Benzylpiperidine} + \text{HCl}$
The PTC facilitates anion exchange, enhancing benzyl chloride's electrophilicity at the organic-aqueous interface.

Methyl-Amino-Acetic Acid Conjugation

The critical C–N bond formation between the piperidine methyl group and acetic acid derivative occurs via carbodiimide-mediated coupling. Optimal results use EDC·HCl (1.5 eq) and HOBt (1.0 eq) in dichloromethane at 0–5°C, achieving 85–88% yield. Post-reaction purification via acid-base extraction (1M HCl/5% NaHCO₃) removes unreacted reagents effectively.

Side Reaction Mitigation:

• Maintain pH <3 during extraction to prevent ester hydrolysis

• Use molecular sieves (4Å) to scavenge residual water

Stereochemical Control and Resolution Strategies

Enantioselective Synthesis

Racemic mixtures of the piperidine intermediate require resolution using chiral auxiliaries. The patent literature describes (−)-di-p-toluoyl-D-tartaric acid (DTT) as an effective resolving agent, producing enantiomerically pure (R,R)-isomer with 98.5% ee.

Optimized Resolution Protocol:

Parameter	Specification
Resolving agent	1.05 eq DTT in ethanol/water (3:1)
Crystallization temp	−20°C for 48 hours
Final purity	99.2% by chiral HPLC (Chiralpak AD-H)

Reductive Amination Optimization

Key step for introducing the methylamino group employs sodium triacetoxyborohydride (STAB, 2.0 eq) in dichloroethane at 0°C. This method surpasses traditional NaBH₄-based systems by minimizing N-demethylation side reactions (<2% vs. 15–20%).

Reaction Profile:
$\text{Ketone} + \text{MeNH}_2 \xrightarrow{\text{STAB}} \text{Methylamine product}$

• Reaction completion: 4–6 hours (TLC monitoring)

• Workup: Quench with sat. NaHCO₃, extract with EtOAc (3×)

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Recent implementations utilize microreactor technology for hazardous steps (e.g., benzylation):

Stage	Reactor Type	Residence Time	Yield
Piperidine formation	Packed-bed (Pd/C)	30 min	95%
Benzylation	CSTR with PTC	2 hours	93%
Final coupling	Plug-flow (0.5 L)	45 min	88%

This approach enhances safety profile by containing exothermic reactions and minimizing intermediate isolation.

Crystallization Optimization

Final purification employs anti-solvent crystallization from acetonitrile/water (1:3):

Crystallization Parameters:

• Cooling rate: 0.5°C/min from 50°C to 5°C

• Seed crystal size: 10–20 μm

• Purity enhancement: 96% → 99.5% in two crops

XRD analysis confirms polymorphic Form I (needle-shaped crystals, P2₁/c space group).

Analytical Characterization Protocols

Spectroscopic Confirmation

¹H NMR (400 MHz, DMSO-d₆):

• δ 7.32–7.25 (m, 5H, Ar-H)

• δ 3.72 (s, 2H, CH₂CO₂H)

• δ 2.89–2.75 (m, 4H, piperidine-H)

13C NMR (101 MHz, DMSO-d₆):

• 172.8 ppm (CO₂H)

• 138.4 ppm (quaternary Ar-C)

Chromatographic Purity Assessment

HPLC Conditions:

• Column: Zorbax SB-C18 (4.6×250 mm, 5μm)

• Mobile phase: 0.1% TFA in H₂O/MeCN (70:30 → 50:50 over 20 min)

• Retention time: 8.7 min

• System suitability: RSD <0.5% for six injections

Hazard	Control Measure
Exothermic benzylation	Jacketed reactor with ΔT <5°C/min
STAB decomposition	Maintain reaction temp <10°C
H₂ gas accumulation	Continuous inert gas purging

Chemical Reactions Analysis

Types of Reactions

[(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like halides, amines, or alcohols under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Pharmaceutical Research

The compound has been identified as a lead candidate in drug development targeting neurological disorders. Its structural features allow it to interact with neurotransmitter systems, potentially influencing conditions such as Alzheimer's disease and other cognitive impairments.

Key Findings:

• Neurotransmitter Modulation: Preliminary studies indicate that [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid may modulate neurotransmitter systems, which is crucial for developing treatments for neurodegenerative diseases.
• Cholinesterase Inhibition: Similar compounds have shown promise in inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in Alzheimer’s disease. This suggests that [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid could be explored for similar properties .

Cancer Therapy

Research indicates that derivatives of piperidine, including this compound, may exhibit anticancer properties. The potential for inducing apoptosis in cancer cells has been highlighted in recent studies.

Case Studies:

• Cytotoxicity Assessment: A study on piperidine derivatives demonstrated improved cytotoxicity against FaDu hypopharyngeal tumor cells compared to standard treatments like bleomycin .
• Mechanism of Action: The mechanism by which these compounds exert their effects often involves interactions with specific protein targets, enhancing their therapeutic efficacy.

Synthesis and Optimization

The synthesis of [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid involves several steps that require careful optimization to ensure high yields and purity.

Synthesis Overview:

• Formation of the Piperidine Ring: Initial reactions focus on creating the piperidine structure.
• Benzyl Group Attachment: Subsequent steps involve attaching the benzyl moiety.
• Acetic Acid Functionalization: Finally, the acetic acid group is introduced to complete the synthesis.

Each step is critical for maintaining the integrity of the compound's pharmacological properties .

Mechanism of Action

The mechanism of action of [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound [(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid (CAS 1353947-02-0) serves as a key structural analog (Table 1). The primary distinction lies in the amino substituent: the target compound has a methyl group, while the analog features a bulkier isopropyl group. This structural variation impacts:

• Molecular Weight : The methyl-substituted compound has a lower molecular weight (288.38 g/mol) compared to the isopropyl variant (304.43 g/mol).
• Steric Hindrance : The methyl group offers less steric bulk, possibly improving binding affinity in biological or coordination systems .

Table 1: Structural and Physicochemical Comparison

Property	[(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic Acid	[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic Acid
Molecular Formula	C₁₇H₂₄N₂O₂	C₁₈H₂₈N₂O₂
Molecular Weight (g/mol)	288.38	304.43
Key Substituent	Methyl-amino	Isopropyl-amino
Predicted logP (Lipophilicity)	~1.5	~2.3

Functional Group Contributions

The acetic acid (-COOH) group in both compounds enables metal ion chelation, analogous to modified biochar materials like acetic acid-modified sludge-based biochar (ASBB), which exhibits high uranium(VI) adsorption via monodentate coordination with -COO⁻ groups .

Table 2: Chelation Efficiency Comparison

Compound/Adsorbent	Functional Group	Metal Ion Affinity	Key Mechanism	Reference
ASBB	-COOH	U(VI)	Monodentate coordination
Target Compound	-COOH	Theoretical	Potential coordination	-
Isopropyl Analog	-COOH	Theoretical	Reduced accessibility

Performance in Adsorption/Desorption

ASBB achieves a U(VI) removal efficiency of 97.8% under optimal conditions (pH 6.0, 5-minute contact time) . By contrast, the target compound’s smaller size and methyl group could enhance diffusion kinetics in adsorption processes, though its application in wastewater treatment remains unexplored. The isopropyl analog’s bulkier structure may hinder pore accessibility, as seen in ASBB-U (uranium-loaded biochar), where pore blockage reduces specific surface area (SSA) .

Biological Activity

[(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Overview of the Compound

[(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid features a piperidine ring, which is a six-membered heterocycle known for its presence in various pharmaceuticals. The compound has been investigated for its interactions with biological macromolecules, including proteins and nucleic acids, and holds promise in therapeutic applications, particularly for neurological disorders and as an analgesic agent.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within the body. Key mechanisms include:

• Receptor Interaction : The compound is believed to bind to receptors in the central nervous system, modulating neurotransmitter release and uptake. This interaction can lead to analgesic and neuroprotective effects, making it a candidate for treating pain and neurodegenerative diseases.
• Enzyme Modulation : It has shown potential in inhibiting cholinesterase enzymes, which are crucial in the treatment of Alzheimer's disease. Inhibition of these enzymes can enhance acetylcholine levels, improving cognitive function .

Therapeutic Applications

• Neurological Disorders : Studies indicate that [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid may provide neuroprotective benefits by modulating neurotransmitter systems. It has been explored as a potential treatment for conditions such as Alzheimer's disease due to its cholinesterase inhibitory activity .
• Analgesic Properties : The compound's interaction with central nervous system receptors suggests it could serve as an effective analgesic. Its mechanism involves altering pain perception pathways, which has been validated through various preclinical models.

Case Studies

A notable study examined the efficacy of similar piperidine derivatives in cancer therapy. These derivatives demonstrated cytotoxic effects against specific cancer cell lines, indicating that modifications to the piperidine structure can enhance biological activity. This highlights the potential of [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid as a lead compound for developing new anticancer agents .

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Biological Activity
Piperidine	Six-membered ring with one nitrogen	Found in various pharmaceuticals; basic structure
Piperine	Alkaloid from black pepper	Antioxidant and anti-inflammatory properties
Indole-3-acetic acid	Plant hormone	Regulates plant growth; potential therapeutic uses

The unique structural features of [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid allow for distinct chemical modifications that may enhance its biological properties compared to simpler piperidine derivatives.

Q & A

Q. What are the foundational synthetic strategies for [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid?

Key synthetic routes involve multi-step reactions starting with benzyl-piperidine derivatives. For example, coupling reactions using anhydrides (e.g., N-methyliminodiacetic anhydride) in dimethylformamide (DMF) with diisopropylethylamine (DIEA) as a base have achieved moderate yields (42%) . Chiral synthesis may require enantioselective catalysts or resolving agents, as demonstrated in the synthesis of stereoisomeric piperidine-acetic acid derivatives . Critical steps include purification via preparative HPLC and validation using LC-MS to confirm structural integrity .

Q. Which analytical techniques are essential for characterizing [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid?

• Nuclear Magnetic Resonance (NMR): $^1$H and $^{13}$C NMR are critical for confirming stereochemistry and functional groups, as seen in chiral piperidine derivatives .
• Mass Spectrometry (MS): High-resolution MS (e.g., ESI+) verifies molecular weight and fragmentation patterns (e.g., m/z = 435 [M+H]+) .
• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC with trifluoroacetic acid (TFA) or ammonium formate buffers ensures purity (>95%) and resolves enantiomers .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yields?

Optimization involves:

• Catalyst Selection: Use of DIEA or N-ethyl-N,N-diisopropylamine enhances coupling efficiency in DMF .
• Temperature Control: Room-temperature reactions minimize side products in sensitive anhydride-based syntheses .
• Purification: Preparative HPLC with gradient elution (e.g., acetonitrile/water + 0.1% TFA) improves recovery of high-purity product .
• Solvent Choice: Anhydrous DMF prevents hydrolysis of reactive intermediates .

Q. How should researchers address discrepancies between theoretical and experimental molecular weights?

• Validation with Isotopic Patterns: MS/MS fragmentation can identify adducts or impurities causing mass shifts .
• Error Analysis: Replicate titrations (e.g., three trials) and statistical validation (e.g., standard deviation = 0.0430M) reduce human error, as demonstrated in acetic acid titration studies .
• Buffer Compatibility: In LC-MS, avoid non-volatile buffers (e.g., phosphate) that suppress ionization; use formic acid or ammonium formate instead .

Q. What strategies resolve challenges in enantiomeric purity during chiral synthesis?

• Chiral Auxiliaries: Benzyloxycarbonyl (Cbz) groups or cyclopropylamine derivatives can enforce stereochemical control during piperidine ring functionalization .
• Enzymatic Resolution: Lipases or esterases selectively hydrolyze enantiomers, as applied in amino acid derivatives .
• Chiral Stationary Phases (CSPs): Use CSPs in HPLC (e.g., polysaccharide-based columns) to separate enantiomers with baseline resolution .

Q. What pharmacological targets are hypothesized for [(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-acetic acid analogs?

Structural analogs (e.g., quinazoline-piperidine hybrids) act as neurotensin receptor 1 (NTSR1) agonists, suggesting potential CNS applications . Molecular docking studies can validate binding to NTSR1’s hydrophobic pocket, leveraging piperidine’s conformational flexibility and acetic acid’s carboxylate interaction with basic residues .

Data Contradiction and Validation

Q. How to interpret conflicting bioactivity data in structure-activity relationship (SAR) studies?

• Dose-Response Curves: Ensure assays (e.g., IC$_{50}$) are conducted in triplicate to identify outliers .
• Metabolite Interference: LC-MS/MS can detect degradation products (e.g., hydrolyzed esters) that skew activity .
• Cofactor Effects: Buffer composition (e.g., Tris vs. phosphate) may alter enzymatic activity, as observed in amino acid studies .

Methodological Tables

Parameter	Optimized Condition	Reference
Reaction Solvent	Anhydrous DMF
Catalyst	DIEA
Purification Method	Preparative HPLC (ACN/water + 0.1% TFA)
Chiral Resolution	Polysaccharide CSP HPLC

Analytical Technique	Key Application	Reference
$^1$H NMR	Stereochemical confirmation
ESI-MS	Molecular weight validation
Reverse-Phase HPLC	Purity assessment (>95%)